Cas no 4071-22-1 (2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 4071-22-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD00193051
• CID: 1038747
• PubChem ID: 70701060
• Update Time: 2025-06-11

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
• 2,2,4-trimethyl-3,4-dihydro-1H-quinoline,hydrochloride
• 5537AB
• AK100273
• ST24021441
• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline HCl
• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline--hydrogen chloride (1/1)
• SY043247
• DB-148619
• 2,2,4-trimethyl-3,4-dihydro-1H-quinoline;hydrochloride
• DTXSID50743839
• AKOS016002620
• EN300-125748
• 4071-22-1
• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolinehydrochloride
• MFCD00193051
• CS-0152691
• ALBB-024958
• DS-3498
• AMY41338
• A873244
• 2,2,4-TRIMETHYL-3,4-DIHYDRO-1H-QUINOLINE HYDROCHLORIDE
• A1-24384
• C75062
• C12H18ClN

• MDL： MFCD00193051
• Inchi： 1S/C12H17N.ClH/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11;/h4-7,9,13H,8H2,1-3H3;1H
• InChI Key： LDPKSDQJKYSOPI-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2C(C)CC1(C)C

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Melting Point: 195-196℃

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride

Introduction to 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 4071-22-1)

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 4071-22-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This tetrahydroquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in therapeutic contexts.

The molecular structure of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride consists of a quinoline core substituted with three methyl groups at specific positions. This substitution pattern contributes to its distinct chemical behavior and reactivity. The tetrahydroquinoline moiety introduces a saturated ring system, which can influence its metabolic pathways and interactions with biological targets. These structural features make it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the quinoline scaffold exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride has shown promise in preliminary screenings for its potential to modulate certain enzymatic pathways relevant to human health.

One of the most compelling aspects of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride is its versatility in chemical modification. The presence of the hydrochloride salt not only improves its pharmacokinetic properties but also allows for further derivatization to explore new analogs with enhanced or tailored biological activities. This flexibility is crucial in drug discovery pipelines where lead optimization is a key step.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict binding affinities and interactions with target proteins with high accuracy. This approach has accelerated the identification of promising candidates for experimental validation.

The synthesis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies have improved yields and purity levels significantly compared to traditional approaches. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to achieve the desired stereoisomer with minimal byproducts.

In the realm of medicinal chemistry research, 4071-22-1 has been explored for its potential role in addressing neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors and ion channels in the brain. While further research is needed to fully understand its mechanisms of action, 4071-22-1 represents a promising avenue for developing novel therapeutics targeting central nervous system disorders.

The pharmaceutical industry continually seeks innovative compounds that can address unmet medical needs. CAS No 4071-22-1, as a representative of tetrahydroquinoline derivatives, offers a unique combination of structural features that make it suitable for diverse therapeutic applications. Its potential as an intermediate or lead compound underscores its importance in ongoing research efforts.

Regulatory considerations play a critical role in the development and commercialization of new pharmaceuticals. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for compounds like CAS No 4071-22-1 to progress from laboratory research to clinical trials. Collaborative efforts between academia and industry are vital to streamline this process and bring new treatments to patients more efficiently.

The future of drug discovery relies heavily on interdisciplinary collaboration and technological innovation. As computational tools become more sophisticated, 4071-22-1 will likely be among the many compounds subjected to advanced modeling techniques predictive toxicology studies will further refine our understanding of its safety profile before human testing begins.

In conclusion, 4071-22-1 exemplifies how structural modifications within a known chemical scaffold can yield novel compounds with significant therapeutic potential. Its unique properties make it an attractive candidate for further exploration in pharmaceutical research, offering hope for new treatments across multiple disease areas.